Cas no 132576-21-7 (1H-Pyrazol-5-amine, 4-(3,4-dimethoxyphenyl)-3-methyl-1-phenyl-)

1H-Pyrazol-5-amine, 4-(3,4-dimethoxyphenyl)-3-methyl-1-phenyl- structure
132576-21-7 structure
Product Name:1H-Pyrazol-5-amine, 4-(3,4-dimethoxyphenyl)-3-methyl-1-phenyl-
CAS No:132576-21-7
MF:C18H19N3O2
MW:309.362364053726
CID:2770504
PubChem ID:680669
Update Time:2025-04-21

1H-Pyrazol-5-amine, 4-(3,4-dimethoxyphenyl)-3-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • BIM-0034926.P001
    • MLS000525687
    • CBMicro_035017
    • 1H-Pyrazol-5-amine, 4-(3,4-dimethoxyphenyl)-3-methyl-1-phenyl-
    • Oprea1_017025
    • Oprea1_805178
    • 132576-21-7
    • 4-(3,4-Dimethoxy-phenyl)-5-methyl-2-phenyl-2H-pyrazol-3-ylamine
    • Cambridge id 5849240
    • DTXSID70350483
    • MLS002535831
    • CHEMBL1489072
    • 4-(3,4-dimethoxyphenyl)-3-methyl-1-phenyl-1H-pyrazol-5-amine
    • STL581897
    • HMS2474D21
    • DTXCID10301550
    • SMR000116161
    • AKOS000629829
    • Inchi: 1S/C18H19N3O2/c1-12-17(13-9-10-15(22-2)16(11-13)23-3)18(19)21(20-12)14-7-5-4-6-8-14/h4-11H,19H2,1-3H3
    • InChI Key: YCDJFCDTUAIDAA-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)C1C(C)=NN(C2C=CC=CC=2)C=1N)OC

Computed Properties

  • Exact Mass: 309.147726857Da
  • Monoisotopic Mass: 309.147726857Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 62.3Ų
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